Cas no 2228195-19-3 (2-methyl-4-(quinoxalin-2-yl)butan-2-amine)

2-Methyl-4-(quinoxalin-2-yl)butan-2-amine is a structurally distinct amine derivative featuring a quinoxaline moiety, which imparts unique electronic and steric properties. This compound is of interest in pharmaceutical and agrochemical research due to its potential as a versatile intermediate for the synthesis of biologically active molecules. The quinoxaline group enhances binding affinity in target interactions, while the tertiary amine functionality offers reactivity for further derivatization. Its well-defined molecular architecture makes it suitable for applications in medicinal chemistry, particularly in the development of kinase inhibitors or antimicrobial agents. The compound's stability and synthetic accessibility further contribute to its utility in high-throughput screening and structure-activity relationship studies.
2-methyl-4-(quinoxalin-2-yl)butan-2-amine structure
2228195-19-3 structure
Product Name:2-methyl-4-(quinoxalin-2-yl)butan-2-amine
CAS No:2228195-19-3
MF:C13H17N3
MW:215.294182538986
CID:6568227
PubChem ID:165697307
Update Time:2025-10-29

2-methyl-4-(quinoxalin-2-yl)butan-2-amine Chemical and Physical Properties

Names and Identifiers

    • 2-methyl-4-(quinoxalin-2-yl)butan-2-amine
    • EN300-1822494
    • 2228195-19-3
    • Inchi: 1S/C13H17N3/c1-13(2,14)8-7-10-9-15-11-5-3-4-6-12(11)16-10/h3-6,9H,7-8,14H2,1-2H3
    • InChI Key: QSUXQVGVTBQBEI-UHFFFAOYSA-N
    • SMILES: NC(C)(C)CCC1C=NC2C=CC=CC=2N=1

Computed Properties

  • Exact Mass: 215.142247555g/mol
  • Monoisotopic Mass: 215.142247555g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 3
  • Complexity: 227
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.5
  • Topological Polar Surface Area: 51.8Ų

2-methyl-4-(quinoxalin-2-yl)butan-2-amine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1822494-0.05g
2-methyl-4-(quinoxalin-2-yl)butan-2-amine
2228195-19-3
0.05g
$780.0 2023-09-19
Enamine
EN300-1822494-0.1g
2-methyl-4-(quinoxalin-2-yl)butan-2-amine
2228195-19-3
0.1g
$817.0 2023-09-19
Enamine
EN300-1822494-0.25g
2-methyl-4-(quinoxalin-2-yl)butan-2-amine
2228195-19-3
0.25g
$855.0 2023-09-19
Enamine
EN300-1822494-0.5g
2-methyl-4-(quinoxalin-2-yl)butan-2-amine
2228195-19-3
0.5g
$891.0 2023-09-19
Enamine
EN300-1822494-1.0g
2-methyl-4-(quinoxalin-2-yl)butan-2-amine
2228195-19-3
1g
$1357.0 2023-06-01
Enamine
EN300-1822494-2.5g
2-methyl-4-(quinoxalin-2-yl)butan-2-amine
2228195-19-3
2.5g
$1819.0 2023-09-19
Enamine
EN300-1822494-5.0g
2-methyl-4-(quinoxalin-2-yl)butan-2-amine
2228195-19-3
5g
$3935.0 2023-06-01
Enamine
EN300-1822494-10.0g
2-methyl-4-(quinoxalin-2-yl)butan-2-amine
2228195-19-3
10g
$5837.0 2023-06-01
Enamine
EN300-1822494-1g
2-methyl-4-(quinoxalin-2-yl)butan-2-amine
2228195-19-3
1g
$928.0 2023-09-19
Enamine
EN300-1822494-5g
2-methyl-4-(quinoxalin-2-yl)butan-2-amine
2228195-19-3
5g
$2692.0 2023-09-19

Additional information on 2-methyl-4-(quinoxalin-2-yl)butan-2-amine

Introduction to 2-methyl-4-(quinoxalin-2-yl)butan-2-amine (CAS No: 2228195-19-3)

2-methyl-4-(quinoxalin-2-yl)butan-2-amine, identified by the Chemical Abstracts Service Number (CAS No) 2228195-19-3, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to a class of molecules that exhibit promising biological activities, making it a subject of intense study for potential therapeutic applications. The structural features of 2-methyl-4-(quinoxalin-2-yl)butan-2-amine, particularly the presence of a quinoxalinyl moiety and an amine functional group, contribute to its unique chemical properties and biological interactions.

The quinoxalinyl ring is a heterocyclic aromatic system that has been extensively explored in drug discovery due to its ability to interact with various biological targets. In particular, quinoxaline derivatives are known for their potential in inhibiting enzymes and receptors involved in cancer, inflammation, and infectious diseases. The incorporation of this moiety into the 2-methyl-4-(quinoxalin-2-yl)butan-2-amine structure enhances its binding affinity and selectivity towards specific biological targets, making it a valuable scaffold for developing novel therapeutic agents.

Furthermore, the amine functional group in 2-methyl-4-(quinoxalin-2-yl)butan-2-amine plays a crucial role in modulating its pharmacological properties. Amines are common pharmacophores in many drugs due to their ability to form hydrogen bonds and participate in ionic interactions with biological targets. The presence of the amine group in this compound not only influences its solubility and bioavailability but also enhances its ability to interact with proteins and enzymes, thereby affecting its overall pharmacological activity.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to gain deeper insights into the structural and functional properties of 2-methyl-4-(quinoxalin-2-yl)butan-2-amine. These studies have revealed that the compound can adopt multiple conformations depending on its environment, which can significantly impact its biological activity. Additionally, computational predictions suggest that this molecule may exhibit favorable interactions with various therapeutic targets, including kinases, transcription factors, and ion channels.

In the realm of drug development, 2-methyl-4-(quinoxalin-2-yl)butan-2-amine has been investigated for its potential role in treating a variety of diseases. For instance, preclinical studies have demonstrated that derivatives of quinoxaline can inhibit the growth of cancer cells by targeting specific signaling pathways involved in tumor progression. Similarly, amine-containing compounds have shown promise in modulating inflammatory responses and immune function, making them attractive candidates for treating autoimmune diseases and infectious disorders.

The synthesis of 2-methyl-4-(quinoxalin-2-yl)butan-2-amino has been optimized through various chemical methodologies to ensure high yield and purity. Researchers have employed multi-step synthetic routes involving condensation reactions, cyclization processes, and functional group transformations to construct the desired structure. The use of advanced synthetic techniques has not only improved the efficiency of production but also allowed for the introduction of structural modifications to enhance pharmacological activity.

One of the key challenges in developing drugs based on compounds like 2-methyl -4-(quinoxalin - 1 - yl ) - but an - 1 - amine (CAS No: 2228195 - 19 - 3) is ensuring their metabolic stability and bioavailability. Metabolic degradation can significantly reduce the efficacy of a drug, necessitating strategies to protect the active moiety from enzymatic action. Additionally, poor bioavailability can limit the therapeutic effectiveness of a compound, highlighting the importance of optimizing formulation and delivery systems.

Recent research has focused on leveraging biocatalysis and green chemistry principles to improve the synthesis and sustainability of 2-methyl -4-(quinoxalin - 1 - yl ) - but an - 1 - amine (CAS No: 2228195 - 19 - 3). By employing enzymatic reactions and environmentally friendly solvents, scientists aim to develop more efficient and eco-conscious synthetic pathways. These approaches not only reduce waste generation but also enhance the scalability of production processes.

The future prospects for CAS No:2228195 - 19 - 3 are promising, with ongoing studies exploring its potential applications in various therapeutic areas. As our understanding of molecular interactions continues to evolve, new opportunities for developing innovative drugs based on this compound are likely to emerge. Collaborative efforts between academia and industry are essential to translate these findings into tangible therapeutic benefits for patients worldwide.

Recommended suppliers
Hangzhou Cedareal Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hangzhou Cedareal Technology Co., Ltd.
TAIXING JOXIN BIO-TEC CO.,LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
TAIXING JOXIN BIO-TEC CO.,LTD.
ASIACHEM I&E (JIANGSU) CO., LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
ASIACHEM I&E (JIANGSU) CO., LTD
Jinan Hanyu Chemical Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinan Hanyu Chemical Co.,Ltd.
Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk